(3-amino-2-phenylpropyl)dimethylamine dihydrochloride
Description
“(3-amino-2-phenylpropyl)dimethylamine dihydrochloride” is a chemical compound with the CAS Number: 2375268-09-8 . It is also known as Benzfetamine or N,alpha-dimethyl-phenethylamine. It is a synthetic derivative of amphetamine with structural similarities to its parent compound.
Molecular Structure Analysis
The molecular formula of “(3-amino-2-phenylpropyl)dimethylamine dihydrochloride” is C11H20Cl2N2 . The InChI code is 1S/C11H18N2.2ClH/c1-13(2)9-11(8-12)10-6-4-3-5-7-10;;/h3-7,11H,8-9,12H2,1-2H3;2*1H .Physical And Chemical Properties Analysis
“(3-amino-2-phenylpropyl)dimethylamine dihydrochloride” is a powder that is stored at room temperature . The molecular weight is 251.2 .Safety and Hazards
The compound has been classified with the signal word “Warning” and is associated with the following hazard statements: H302, H315, H319, H335 . These codes correspond to hazards such as harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (3-amino-2-phenylpropyl)dimethylamine dihydrochloride involves the reaction of 3-phenylpropanal with dimethylamine followed by reduction and salt formation.", "Starting Materials": [ "3-phenylpropanal", "dimethylamine", "sodium borohydride", "hydrochloric acid" ], "Reaction": [ "3-phenylpropanal is reacted with excess dimethylamine in the presence of a catalyst such as boron trifluoride etherate to form (3-amino-2-phenylpropyl)dimethylamine.", "The resulting amine is then reduced using sodium borohydride to form the corresponding amine.", "The amine is then reacted with hydrochloric acid to form the dihydrochloride salt of (3-amino-2-phenylpropyl)dimethylamine." ] } | |
CAS RN |
2375268-09-8 |
Product Name |
(3-amino-2-phenylpropyl)dimethylamine dihydrochloride |
Molecular Formula |
C11H20Cl2N2 |
Molecular Weight |
251.2 |
Purity |
95 |
Origin of Product |
United States |
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